Cas no 84987-94-0 (Isoxazole, 3,5-bis(chloromethyl)- (9CI))

• Product Name: Isoxazole, 3,5-bis(chloromethyl)- (9CI)
• CAS No: 84987-94-0
• MF: C₅H₅Cl₂NO
• MW: 166.005299329758
• CID: 989906
• PubChem ID: 13074747
• Update Time: 2025-04-20

Isoxazole, 3,5-bis(chloromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3,5-bis(chloromethyl)- (9CI)
• 3,5-Bis-chloromethyl-4-methyl-benzoic acid
• 84987-94-0
• 3,5-bis(chloromethyl)-1,2-oxazole
• AKOS006381739
• Isoxazole,3,5-bis(chloromethyl)-(9ci)
• 3,5-bis(chloromethyl)isoxazole
• ISOXAZOLE, 3,5-BIS(CHLOROMETHYL)-
• DB-276901

• Inchi： 1S/C5H5Cl2NO/c6-2-4-1-5(3-7)9-8-4/h1H,2-3H2
• InChI Key： MXNPAQBQMZPNCA-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CCl)=NO1

Computed Properties

• Exact Mass: 164.97500
• Monoisotopic Mass: 164.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 2.15220